Cas no 66616-72-6 (5-Phenyl-1H-indole)

• Product Name: 5-Phenyl-1H-indole
• CAS No: 66616-72-6
• MF: C₁₄H₁₁N
• MW: 193.243843317032
• MDL: MFCD06801971
• CID: 396082
• PubChem ID: 11458210
• Update Time: 2025-04-19

5-Phenyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1H-indole
• 1H-Indole, 5-phenyl-
• 1H-Indole,5-phenyl
• 5-phenyl-indole
• 5-Phenyl-1H-indole;
• DTXSID50466490
• MFCD06801971
• BB 0222962
• A867420
• 66616-72-6
• Z330917140
• BS-17889
• HMS3343O03
• AKOS000124971
• F18032
• 5-Phenyl Indole
• LPYXADUZSWBHCT-UHFFFAOYSA-N
• HMS2210M15
• CHEMBL1513893
• EN300-35207
• AC-18714
• 5-phenylindole
• SMR001295103
• SCHEMBL446619
• MLS002206284
• ALBB-036714

• MDL： MFCD06801971
• Inchi： 1S/C14H11N/c1-2-4-11(5-3-1)12-6-7-14-13(10-12)8-9-15-14/h1-10,15H
• InChI Key： LPYXADUZSWBHCT-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C(C=CC1=2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 193.08900
• Monoisotopic Mass: 193.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.156
• Boiling Point: 392.547°C at 760 mmHg
• Flash Point: 176.574°C
• Refractive Index: 1.679
• PSA: 15.79000
• LogP: 3.83490